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Compound of Interest

Compound Name: Tetrahexylammonium chloride

Cat. No.: B1213433

An In-depth Technical Guide to the Physical Properties of Tetrahexylammonium Chloride

Introduction

Tetrahexylammonium chloride (THAC) is a quaternary ammonium salt with the chemical
formula C24Hs2NCI. It consists of a central nitrogen atom bonded to four hexyl chains, with a
chloride counter-ion. As a cationic surfactant, THAC has applications as a phase transfer
catalyst, in the preparation of ionic liquids, and in various organic synthesis and
electrochemistry applications.[1] Its long alkyl chains give it significant hydrophobic character,
influencing its physical properties and behavior in different solvent systems. This guide
provides a comprehensive overview of the known physical properties of Tetrahexylammonium
chloride, details the experimental protocols for their determination, and presents this data for
researchers, scientists, and professionals in drug development.

Physicochemical Data

The core physical properties of Tetrahexylammonium chloride are summarized in the table
below. This data is essential for understanding the compound's behavior in experimental and
industrial settings.
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Physical Property

Value

Source(s)

IUPAC Name

Tetrahexylazanium chloride

[2]

CAS Number

5922-92-9

[1]3]

Molecular Formula

C24H52NCI (or C24Hs2N-Cl)

[1]3]

Molecular Weight 390.13 g/mol [L1121[31[4115]
White to off-white crystalline
Appearance ) [11[31[6]
powder/solid.[1][3][6]
Melting Point 111 -113°C [3]II516]17118]
Boiling Point 544.68 °C (Rough estimate) [31[7]
Density 0.8770 g/cm?3 (Rough estimate)  [3][7]
N Soluble in organic solvents;
Solubility o S [1]
limited solubility in water.[1]
Stable under standard ambient
. conditions. It is hygroscopic
Stability [3][6][8]

and incompatible with strong

oxidizing agents.[3][6][8]

Experimental Protocols

The determination of the physical properties of chemical compounds like

Tetrahexylammonium chloride is guided by standardized methodologies to ensure accuracy

and reproducibility. The Organisation for Economic Co-operation and Development (OECD)

provides a set of internationally accepted guidelines for the testing of chemicals.[9][10][11][12]

[13]

Workflow for Physical Property Characterization

The general process for determining the physical properties of a chemical substance is outlined

in the diagram below.
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Experimental Workflow for Physical Property Characterization

Sample Preparation
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Caption: Workflow for characterizing a chemical's physical properties.

Melting Point Determination (OECD Guideline 102)
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The melting point is a critical indicator of a substance's purity. For a crystalline solid like
Tetrahexylammonium chloride, a sharp melting range is expected.

e Apparatus: A capillary melting point apparatus (e.g., Mel-Temp or Thiele tube) or a
Differential Scanning Calorimeter (DSC).

» Principle: The sample is heated at a controlled rate, and the temperature range from the
initial melting of the first droplet to the complete liquefaction of the solid is recorded.

o Methodology (Capillary Method):

o A small, dry amount of Tetrahexylammonium chloride powder is packed into a capillary
tube to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the apparatus.

o The sample is heated rapidly to a temperature approximately 15-20 °C below the expected
melting point (111 °C).

o The heating rate is then reduced to 1-2 °C per minute to allow for thermal equilibrium.

o The temperature at which the first liquid appears (T_start) and the temperature at which
the last solid particle disappears (T_end) are recorded. The melting range is reported as
T start- T_end.

o Data Interpretation: A narrow melting range (e.g., 0.5-1.0 °C) is indicative of high purity.
Impurities typically cause a depression and broadening of the melting range.

Solubility Determination (OECD Guideline 105 - Water
Solubility)

This protocol, often referred to as the "flask method," is used to determine the saturation mass
concentration of a substance in water. Given THAC's limited water solubility, this method is
appropriate.

o Apparatus: Erlenmeyer flasks, a constant temperature shaker or magnetic stirrer, a
centrifuge, and an analytical method suitable for quantifying THAC (e.g., HPLC, ion

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/product/b1213433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

chromatography).

o Principle: A surplus of the test substance is equilibrated with the solvent (water) at a constant
temperature. The concentration of the substance in the aqueous phase is then determined
after separating the undissolved solid.

o Methodology:

o An excess amount of Tetrahexylammonium chloride is added to a known volume of
deionized water in a flask.

o The flask is sealed and agitated in a constant temperature bath (e.g., 20 °C) for a
sufficient period to reach equilibrium. A preliminary test is run to determine the time to
equilibrium (e.g., agitating for 24, 48, and 72 hours and analyzing concentrations).

o Once equilibrium is reached, the mixture is allowed to settle, and the phases are
separated, typically by centrifugation at a controlled temperature to avoid temperature-
induced precipitation.[14][15]

o A sample of the clear, supernatant aqueous phase is carefully removed.

o The concentration of Tetrahexylammonium chloride in the sample is determined using a
validated analytical method.

o The experiment is performed at least in duplicate.

o Considerations for lonic Liquids: The amphiphilic nature of some ionic liquids can make it
difficult to distinguish between dissolved and dispersed (micellar) material.[15] Centrifugation
is a critical step to ensure only the truly dissolved fraction is analyzed. For solubility in
organic solvents, the same principle applies, but the analytical method must be adapted for
the specific solvent.

Structure-Property Relationships

The physical properties of Tetrahexylammonium chloride are directly related to its molecular
structure.
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Caption: Relationship between THAC's structure and its properties.

o Solubility: The four long hexyl chains create a nonpolar, hydrophobic character, which
dominates the molecule's behavior. This explains its high solubility in organic solvents and
limited solubility in polar water.[1] In agueous solutions, the hydrophobic effect drives the
aggregation of the hexyl chains, which can lead to micelle formation above a certain
concentration.

e Melting Point: The melting point of ionic salts is influenced by factors like ion size, symmetry,
and the strength of the electrostatic interactions in the crystal lattice. The large, somewhat
symmetrical tetrahexylammonium cation and the small chloride anion pack into a stable
crystal lattice, requiring significant thermal energy (111-113 °C) to break apart, resulting in a
relatively high melting point compared to some other ionic liquids with more asymmetric
cations or larger, charge-diffuse anions.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1213433?utm_src=pdf-body-img
https://cymitquimica.com/cas/5922-92-9/
https://pubs.acs.org/doi/10.1021/acsomega.9b01660
https://www.benchchem.com/product/b1213433?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

1. CAS 5922-92-9: Tetrahexylammonium chloride | CymitQuimica [cymitquimica.com]

2. Tetrahexylammonium chloride | C24H52CIN | CID 80021 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. lookchem.com [lookchem.com]

4. scht.com [scbt.com]

5. 96%, powder | Sigma-Aldrich [sigmaaldrich.com]
6. sigmaaldrich.com [sigmaaldrich.com]

7. TETRAHEXYLAMMONIUM CHLORIDE One Chongging Chemdad Co. , Ltd
[chemdad.com]

8. TETRAHEXYLAMMONIUM CHLORIDE | 5922-92-9 [chemicalbook.com]

9. oecd.org [oecd.org]

10. grokipedia.com [grokipedia.com]

11. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
12. search.library.brandeis.edu [search.library.brandeis.edu]

13. onesearch.library.northeastern.edu [onesearch.library.northeastern.edu]

14. pubs.acs.org [pubs.acs.org]

15. researchgate.net [researchgate.net]

16. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [What are the physical properties of
Tetrahexylammonium chloride?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213433#what-are-the-physical-properties-of-
tetrahexylammonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://cymitquimica.com/cas/5922-92-9/
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahexylammonium-chloride
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrahexylammonium-chloride
https://www.lookchem.com/404.htm
https://www.scbt.com/p/tetrahexylammonium-chloride-5922-92-9
https://www.sigmaaldrich.com/TW/zh/product/aldrich/263834
https://www.sigmaaldrich.com/US/en/sds/aldrich/263834
https://chemdad.com/index.php?c=article&id=6401
https://chemdad.com/index.php?c=article&id=6401
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7263435.htm
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://grokipedia.com/page/OECD_Guidelines_for_the_Testing_of_Chemicals
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://search.library.brandeis.edu/discovery/fulldisplay?vid=01BRAND_INST%3ABRAND&docid=alma9923131116801921&context=L
https://onesearch.library.northeastern.edu/discovery/fulldisplay?vid=01NEU_INST%3ANU&docid=alma9952354524601401&context=L
https://pubs.acs.org/doi/10.1021/acs.jced.8b01263
https://www.researchgate.net/post/How-to-measure-the-solubility-of-ionic-liquids-accurately-in-various-solvents-and-solvent-mixtures
https://pubs.acs.org/doi/10.1021/acsomega.9b01660
https://www.benchchem.com/product/b1213433#what-are-the-physical-properties-of-tetrahexylammonium-chloride
https://www.benchchem.com/product/b1213433#what-are-the-physical-properties-of-tetrahexylammonium-chloride
https://www.benchchem.com/product/b1213433#what-are-the-physical-properties-of-tetrahexylammonium-chloride
https://www.benchchem.com/product/b1213433#what-are-the-physical-properties-of-tetrahexylammonium-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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